Cas no 1805105-54-7 (Methyl 2,5-bis(trifluoromethyl)-4-methylbenzoate)

• Product Name: Methyl 2,5-bis(trifluoromethyl)-4-methylbenzoate
• CAS No: 1805105-54-7
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 4954694
• Update Time: 2023-08-22

Methyl 2,5-bis(trifluoromethyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(trifluoromethyl)-4-methylbenzoate

• Inchi： 1S/C11H8F6O2/c1-5-3-8(11(15,16)17)6(9(18)19-2)4-7(5)10(12,13)14/h3-4H,1-2H3
• InChI Key： HEIBEWIPLYDSMV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C(C(F)(F)F)=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3